Cas no 1807173-24-5 (Methyl 5-cyano-4-fluoro-2-iodobenzoate)

• Product Name: Methyl 5-cyano-4-fluoro-2-iodobenzoate
• CAS No: 1807173-24-5
• MF: C₉H₅FINO₂
• MW: 305.044378042221
• CID: 4952659
• Update Time: 2025-05-22

Methyl 5-cyano-4-fluoro-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-4-fluoro-2-iodobenzoate

• Inchi： 1S/C9H5FINO2/c1-14-9(13)6-2-5(4-12)7(10)3-8(6)11/h2-3H,1H3
• InChI Key： HONJXIJNACOJSA-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C#N)C=C1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-cyano-4-fluoro-2-iodobenzoate

Methyl 5-Cyano-4-Fluoro-2-Iodobenzoate: A Comprehensive Overview

Methyl 5-cyano-4-fluoro-2-iodobenzoate, with the CAS number 1807173-24-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a benzoate ester functional group, a cyano group at the 5-position, a fluoro substituent at the 4-position, and an iodine atom at the 2-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various research and industrial applications.

The synthesis of methyl 5-cyano-4-fluoro-2-iodobenzoate typically involves multi-step organic reactions, often utilizing iodination and fluorination techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the incorporation of the iodine atom at the 2-position with high precision. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its application in sensitive areas such as drug discovery.

One of the most promising applications of methyl 5-cyano-4-fluoro-2-iodobenzoate lies in its potential as a building block for advanced materials. The compound's ability to form stable coordination complexes has been explored in recent studies for applications in optoelectronics and catalysis. For example, researchers have demonstrated that this compound can serve as a ligand in metal-organic frameworks (MOFs), enhancing their stability and functionality. Such findings underscore its versatility in contributing to cutting-edge materials science.

In the realm of pharmacology, methyl 5-cyano-4-fluoro-2-iodobenzoate has shown potential as a lead compound for drug development. Its unique substituent pattern allows for fine-tuning of pharmacokinetic properties such as solubility and bioavailability. Recent studies have highlighted its role in inhibiting specific enzymes associated with neurodegenerative diseases, making it a candidate for further preclinical testing. The integration of computational chemistry tools has also enabled researchers to predict its interactions with biological targets more accurately, accelerating the drug discovery process.

The electronic properties of methyl 5-cyano-4-fluoro-2-iodobenzoate make it an attractive candidate for use in organic electronics. Its ability to act as an electron-deficient acceptor material has been leveraged in developing advanced organic photovoltaic devices. Recent research has focused on optimizing its compatibility with donor materials to enhance charge transport efficiency. These efforts have resulted in devices with improved power conversion efficiencies, showcasing its potential in sustainable energy technologies.

From an environmental perspective, understanding the degradation pathways of methyl 5-cyano-4-fluoro-2-iodobenzoate is crucial for assessing its ecological impact. Studies have indicated that under specific conditions, such as UV irradiation or microbial activity, the compound undergoes selective cleavage of its functional groups. These findings are essential for developing strategies to minimize environmental contamination during its production and use.

In conclusion, methyl 5-cyano-4-fluoro-2-iodobenzoate stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in materials science, pharmacology, and electronics. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing modern science and technology.